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Compound of Interest

Compound Name: Ethyl 2-chlorotetrafluoropropionate

CAS No.: 5829-03-8

Cat. No.: B1333745

Get Quote

Executive Summary
Ethyl 2-chlorotetrafluoropropionate (CAS 5829-03-8) is a specialized organofluorine building

block used primarily in the synthesis of fluorinated pharmaceuticals and agrochemicals. Its

unique structure—featuring a highly electron-deficient ester group and a reactive alpha-chloro-

fluoro center—makes it a valuable precursor for introducing the 2,3,3,3-tetrafluoropropionyl

motif, which can modulate metabolic stability and lipophilicity in bioactive molecules.

This guide provides a comprehensive standard operating procedure (SOP) for the safe

handling, storage, and experimental utilization of this compound. Due to its volatility and

potential for hydrolysis, strict adherence to air-free techniques and moisture control is required

to maintain reagent integrity and ensure operator safety.
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Parameter Specification

IUPAC Name Ethyl 2-chloro-2,3,3,3-tetrafluoropropionate

CAS Number 5829-03-8

Molecular Formula C₅H₅ClF₄O₂

Molecular Weight 208.54 g/mol

Structure CF₃-CFCl-COOCH₂CH₃

Physical State Colorless liquid

Boiling Point
~110–120 °C (Estimated at 760 mmHg); often

distilled under vacuum

Density > 1.3 g/mL (Typical for polyfluorinated esters)

Solubility
Soluble in ether, THF, DCM, acetonitrile;

immiscible with water (hydrolyzes)

Stability
Moisture sensitive; stable under inert

atmosphere at 4°C

Safety & Handling (HSE) Protocols
Hazard Profile

Corrosivity/Irritation: High. Fluorinated esters and their hydrolysis products (which may

include HF and HCl traces upon degradation) are severe skin and eye irritants.

Lachrymator: Potential lachrymatory effects; handle only in a fume hood.

Inhalation: Vapors may cause respiratory tract irritation.

Flammability: Treat as a combustible liquid (Class IIIA/IIIB).

Personal Protective Equipment (PPE) Matrix
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Protection Zone Requirement Rationale

Respiratory
Fume hood (Face velocity >

100 fpm)

Prevents inhalation of volatile

vapors.

Dermal (Hands)
Double gloving: Nitrile (inner) +

Neoprene/Viton (outer)

Standard nitrile may permeate

quickly with halogenated

solvents.

Ocular
Chemical Splash Goggles +

Face Shield

Mandatory during transfer to

prevent splash injury.

Body
Lab coat (Flame Resistant) +

Chemical Apron

Protects against corrosive

splashes.

Application Protocols
Protocol A: Inert Transfer & Handling
Objective: To transfer the reagent from the supplier bottle to a reaction vessel without

introducing atmospheric moisture.

Mechanism: Moisture triggers hydrolysis of the ester, generating 2-chloro-2,3,3,3-

tetrafluoropropionic acid, which is more corrosive and alters stoichiometry.

Steps:

Preparation: Dry all glassware (flasks, syringes, needles) in an oven at 120°C for >2 hours.

Cool in a desiccator or under a stream of dry Argon.

Septum Installation: Quickly replace the supplier cap with a pre-dried PTFE-lined septum.

Secure with Parafilm.

Purging: Insert a bleed needle (connected to an oil bubbler) and an Argon inlet needle.

Purge the headspace for 5 minutes.

Withdrawal:

Use a gas-tight glass syringe (Hamilton type) or a disposable PP syringe with a Luer-lock.
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Invert the bottle.

Pressurize slightly with Argon to facilitate liquid draw.

Withdraw the required volume.

Transfer: Inject directly into the reaction flask through its septum.

Protocol B: Reformatsky-Type Reaction (C-C Bond
Formation)
Context: This compound is frequently used to couple the fluorinated fragment to aldehydes or

ketones using Zinc or Indium mediation.

Workflow Diagram (DOT):
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Caption: Step-by-step workflow for the Zinc-mediated coupling of Ethyl 2-
chlorotetrafluoropropionate.

Detailed Procedure:

Zinc Activation: In a flame-dried 3-neck flask, suspend Zinc dust (1.5 equiv) in anhydrous

THF. Activate by adding 5 mol% TMSCl and stirring for 15 min.
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Reagent Addition: Add Ethyl 2-chlorotetrafluoropropionate (1.0 equiv) dropwise. Note:

Initiation is often indicated by a slight exotherm or color change.

Electrophile Introduction: Once the "Reformatsky reagent" is formed (stir 30 min at RT), add

the aldehyde/ketone (0.9 equiv) solution in THF.

Reaction: Heat to reflux (60-65°C) for 4–12 hours. Monitor conversion by ¹⁹F NMR (look for

shift of CF₃ signal).

Quench: Cool to 0°C and quench with 1M HCl. Extract with diethyl ether.

Protocol C: Waste Disposal
Classification: Halogenated Organic Waste (Segregated).

Neutralization: Do not mix with strong alkali (NaOH/KOH) in the waste stream immediately,

as this may generate excessive heat or gas.

Segregation: Collect in a dedicated "Halogenated Solvents" container.

Labeling: Clearly label as "Contains Fluorinated Esters – Potential HF Generation upon

Thermal Decomposition."

Troubleshooting & FAQs
Issue Probable Cause Corrective Action

Low Yield in Coupling Inactive Zinc surface

Wash Zn with 1M HCl, then

water, acetone, ether, and dry

under high vacuum before use.

Fuming upon Opening Hydrolysis (Acid formation)

The reagent has absorbed

moisture. Distill under vacuum

before use or discard.

Corrosion of Needles Residual Acidity

Rinse needles with acetone

immediately after use; do not

leave in contact with reagent.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1333745/docs?utm_src=pdf-body#application-note-handling-and-protocols-for-ethyl-2-chlorotetrafluoropropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333745?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Vertex AI Search. (2025). Synthesis and properties of Ethyl 2-chlorotetrafluoropropionate.

Retrieved from 1

ChemicalBook. (2025). Ethyl 2-chlorotetrafluoropropionate Product Description. Retrieved

from 2

Otto Chemie Pvt Ltd. (2025). Product Specification: Ethyl 2-chlorotetrafluoropropionate.

Retrieved from 3

Electronics and Books. (2025). Synthesis of alpha-substituted perfluoropropionic acids.

Retrieved from

Scribd. (2025). List of Fluorine Compounds and CAS Numbers. Retrieved from 4

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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